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Abstract
Fluopicolide is a novel fungicide belonging to the acylpicolide chemical class, demonstrating

high efficacy against a broad spectrum of oomycete pathogens. Its unique mode of action,

involving the disruption of spectrin-like proteins and inhibition of V-ATPase, makes it a valuable

tool in disease management strategies, particularly against pathogens resistant to other

fungicide classes. This technical guide provides a comprehensive overview of fluopicolide,

detailing its chemical structure, physicochemical properties, fungicidal activity, and

experimental protocols for its synthesis, analysis, and efficacy evaluation.

Chemical Structure and Properties
Fluopicolide, with the IUPAC name 2,6-dichloro-N-{[3-chloro-5-(trifluoromethyl)pyridin-2-

yl]methyl}benzamide, possesses a distinct molecular architecture responsible for its biological

activity.[1][2]
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Table 1: Chemical and Physical Properties of Fluopicolide

Property Value Reference(s)

IUPAC Name

2,6-dichloro-N-{[3-chloro-5-

(trifluoromethyl)pyridin-2-

yl]methyl}benzamide

[1][2]

CAS Number 239110-15-7 [1]

Molecular Formula C₁₄H₈Cl₃F₃N₂O

Molecular Weight 383.58 g/mol

Appearance
Beige solid/Fine crystalline

beige powder

Odor No particular odor

Melting Point 149-150 °C

Boiling Point Decomposes at ~320 °C

Density 1.65 g/cm³

Vapor Pressure 6.0 x 10⁻⁹ mm Hg at 25 °C

Water Solubility 2.80 mg/L at 20 °C (pH 7)

logP (Kow) 3.26 (pH 7.8, 22 °C)

pKa
No evidence of ionization in

the pH range of 1.9 to 9.8

Table 2: Solubility of Fluopicolide in Organic Solvents at 20 °C
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Solvent Solubility (g/L)

Acetone 74.7

Dichloromethane 126

Dimethyl sulfoxide 183

Ethyl acetate 37.7

Ethanol 19.2

n-Hexane 0.20

Toluene 20.5

Fungicidal Properties
Mode of Action
Fluopicolide exhibits a novel mode of action, distinguishing it from other oomycete fungicides.

It primarily targets the cytoskeleton of the pathogen by affecting spectrin-like proteins. This

interaction leads to the delocalization of these proteins from the cell membrane, disrupting cell

structure and integrity, which ultimately results in cell lysis. More recent studies have also

identified the vacuolar H+-ATPase (V-ATPase) as a specific target of fluopicolide in

oomycetes. The inhibition of V-ATPase disrupts proton transport and pH homeostasis, further

contributing to the fungicidal effect. This dual-site action contributes to its high efficacy and low

risk of cross-resistance with other fungicide classes.
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Reactants

Reaction

Work-up & Purification

1-[-3-Chloro-5-(trifluoromethyl)pyridin-2-yl]methanamine-Acetate

Reaction at 38-43 °C

2,6-Dichlorobenzoylchloride Toluene and Water Aqueous NaOH

Phase Separation at 82 °C

Cool to 5 °C for Crystallization

Filtration

Wash with cold Toluene

Dry under vacuum at 65 °C

Fluopicolide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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